Cas no 5466-89-7 (U-0521)

• Product Name: U-0521
• CAS No: 5466-89-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 370548
• Update Time: 2025-04-23

U-0521 Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3,4-dihydroxyphenyl)-2-methyl-
• 1-(3,4-dihydroxyphenyl)-2-methylpropan-1-one
• 3',4'-DIHYDROXY-2-METHYLPROPIOPHENONE
• 3,4-Dihydroxyisobutyrophenon
• 3',4'-Dihydroxyisobutyrophenone
• 3,4-Dihydroxyphenyl-isopropylketon
• U-0521

• Inchi： 1S/C10H12O3/c1-6(2)10(13)7-3-4-8(11)9(12)5-7/h3-6,11-12H,1-2H3
• InChI Key： VDQLKIBLTMPAHI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)O)O)C(C)C

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.191
• Melting Point: 79-81℃
• Boiling Point: 372.2°Cat760mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.565
• PSA: 57.53000
• LogP: 1.93650

U-0521 Security Information

• RTECS：NQ5605000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on U-0521

Chemical Profile of 1-Propanone, 1-(3,4-dihydroxyphenyl)-2-methyl- (CAS No. 5466-89-7)

The compound 1-Propanone, 1-(3,4-dihydroxyphenyl)-2-methyl-, identified by its CAS number 5466-89-7, is a significant molecule in the field of pharmaceutical and biochemical research. This compound, featuring a benzene ring substituted with hydroxyl groups at the 3 and 4 positions and a methyl group at the 2-position of the propanone backbone, exhibits intriguing pharmacological properties that have garnered attention from researchers worldwide.

Structurally, the presence of hydroxyl groups and a ketone moiety makes this compound a versatile intermediate in organic synthesis. The 3,4-dihydroxyphenyl moiety is particularly noteworthy, as it resembles structures found in various natural products and bioactive molecules. This feature has led to extensive studies exploring its potential biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with phenolic groups due to their ability to interact with biological targets. The 1-(3,4-dihydroxyphenyl)-2-methylpropanone structure provides a unique scaffold for drug design, enabling modifications that could enhance efficacy and reduce side effects. Researchers have been particularly intrigued by its potential as a precursor for more complex molecules with therapeutic applications.

One of the most compelling aspects of this compound is its role in developing novel therapeutic agents. Studies have demonstrated that derivatives of 1-Propanone, 1-(3,4-dihydroxyphenyl)-2-methyl- can modulate various cellular pathways, making them promising candidates for treating a range of diseases. For instance, research has indicated that certain analogs of this compound may inhibit enzymes involved in cancer cell proliferation and survival.

The hydroxyl groups at the 3 and 4 positions of the benzene ring are key functional moieties that contribute to the compound's reactivity and biological activity. These groups can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, they can undergo various chemical transformations, such as esterification or glycosylation, to produce more complex derivatives with tailored properties.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have helped researchers predict how 1-Propanone, 1-(3,4-dihydroxyphenyl)-2-methyl- interacts with biological targets at the atomic level. These insights have guided the design of more potent and selective analogs for drug development.

The ketone group at the 2-position of the propanone backbone is another critical feature that influences the compound's behavior. Ketones are well-known for their ability to act as electrophiles in various chemical reactions, making them valuable intermediates in synthetic chemistry. In biological systems, ketones can also participate in redox reactions, contributing to cellular metabolism and signaling pathways.

Investigations into the pharmacokinetics of 1-Propanone, 1-(3,4-dihydroxyphenyl)-2-methyl- have revealed interesting insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have been crucial for optimizing dosing regimens and minimizing potential side effects. Understanding these properties is essential for translating preclinical findings into effective clinical therapies.

The synthesis of this compound has also seen significant advancements. Modern synthetic methodologies have enabled researchers to produce high-purity samples efficiently. Techniques such as catalytic asymmetric synthesis and flow chemistry have been particularly useful in generating complex derivatives with high enantioselectivity and yield.

The growing body of research on 1-Propanone, 1-(3,4-dihydroxyphenyl)-2-methyl- underscores its importance as a building block in drug discovery. Its unique structural features offer opportunities for developing innovative therapeutics across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of pharmaceutical innovation.